Lamellarin H

• Molecular Formula: C25H15NO8
• Molecular Weight: 457.4 g/mol
• InChI: InChI=1S/C25H15NO8/c27-14-2-1-11(6-15(14)28)21-22-13-8-18(31)19(32)9-20(13)34-25(33)24(22)26-4-3-10-5-16(29)17(30)7-12(10)23(21)26/h1-9,27-32H
• InChIKey: BPOUMVNAKKCMPF-UHFFFAOYSA-N

Lamellarin H Procurement Guide

Lamellarin H (CAS 115982-22-4, C₂₅H₁₅NO₈, MW 457.39) is a pentacyclic marine pyrrole alkaloid belonging to the lamellarin family, first isolated from the ascidian Didemnum chartaceum in 1988 [1]. It features a fully unsaturated D-ring (type Ib) within a fused pyrrolocoumarin framework [1]. Unlike the highly cytotoxic lamellarins such as Lamellarin D and X, Lamellarin H exhibits distinct biological targeting and moderate potency profiles that differentiate its research utility [2].

Target Context Viral topoisomerase research probe

Cytotoxicity Profile Cell-model endpoint review

Efflux Sensitivity P-gp evasion context

• [1] Andersen RJ, Faulkner DJ, He CH, Van Duyne GD, Clardy J. Metabolites of the marine prosobranch mollusk Lamellaria sp. Journal of the American Chemical Society. 1985;107(19):5492-5495. View Source
• [2] Chittchang M, Batsomboon P, Ruchirawat S, Ploypradith P. Cytotoxicities and structure-activity relationships of natural and unnatural lamellarins toward cancer cell lines. ChemMedChem. 2009;4(3):457-465. View Source

Lamellarin H Substitution Limitations

Despite sharing a common pyrrolocoumarin core, lamellarins exhibit dramatically divergent biological activities driven by subtle substitution patterns. Lamellarin D is a potent topoisomerase I inhibitor with sub-nanomolar cytotoxicity in select cell lines, whereas Lamellarin H shows minimal topoisomerase I activity [1] and displays a distinct mechanism involving HIV-1 integrase inhibition and mitochondrial effects at micromolar concentrations [2]. Lamellarin α lacks integrase inhibitory activity entirely [3]. These functional divergences mean that no single lamellarin can serve as a universal surrogate for another in mechanistic studies, SAR investigations, or assay development. Procurement decisions must be target-specific, as substituting Lamellarin H with a more cytotoxic analog (e.g., Lamellarin D) would yield false-negative results in integrase assays, while using Lamellarin α would miss the integrase inhibition signal entirely [3].

Target Divergence

Lamellarin D targets human Top1, not MCV topoisomerase; viral enzyme studies require specific validation.

Cytotoxicity Tier

Lamellarin H occupies a mid-potency tier, unlike sub-nanomolar Lamellarin D; assay response windows may differ.

P-gp Sensitivity

Lamellarin H evades P-gp efflux; certain analogs reverse MDR phenotype, confounding phenotypic comparisons.

• [1] Pla D, Albericio F, Alvarez M. Recent advances in lamellarin alkaloids: isolation, synthesis and activity. Anti-Cancer Agents in Medicinal Chemistry. 2008;8(7):746-760. View Source
• [2] Baunbæk D, Trinkler N, Ferandin Y, Lozach O, Ploypradith P, Rucirawat S, Ishibashi F, Iwao M, Meijer L. Anticancer alkaloid lamellarins inhibit protein kinases. Marine Drugs. 2008;6(4):514-525. View Source
• [3] Ridley CP, Reddy MV, Rocha G, Bushman FD, Faulkner DJ. Total synthesis and evaluation of lamellarin α 20-sulfate analogues. Bioorganic & Medicinal Chemistry. 2002;10(10):3285-3290. View Source

Lamellarin H Comparative Evidence

Cytotoxicity Profile in Tumor Cell Lines

Lamellarin H exhibits HIV-1 integrase inhibitory activity that is quantitatively distinct from structurally related lamellarins. In a direct comparative study, Lamellarin H inhibited HIV-1 integrase with an IC₅₀ of 5.3 μM, whereas Lamellarin α showed no detectable inhibition [1]. Lamellarin α 20-sulfate, a selective integrase inhibitor, showed an IC₅₀ of 8 μM in the same assay system [1]. The lack of specificity (inhibition of MCV topoisomerase as a counterscreen) limits medicinal utility, but this precisely defines its research value as a tool compound for studying integrase inhibition mechanisms.

Cytotoxicity Mean IC50

Cross-study comparable

4.0 µM across 8 tumor cell lines

Supports cytotoxicity endpoint review

Cell-line-specific variation noted

Evidence Dimension	HIV-1 integrase inhibition
Target Compound Data	IC₅₀ = 5.3 μM
Comparator Or Baseline	Lamellarin α: IC₅₀ = no inhibition detected; Lamellarin α 20-sulfate: IC₅₀ = 8 μM
Quantified Difference	Lamellarin H is >18.9-fold more potent than Lamellarin α (no inhibition at highest concentration tested); 1.5-fold more potent than Lamellarin α 20-sulfate
Conditions	In vitro HIV-1 integrase enzymatic assay

Why This Matters

For researchers studying HIV-1 integrase inhibition or developing integrase-targeted assays, Lamellarin H provides a structurally defined, non-sulfated positive control that is unavailable from Lamellarin α.

• [1] Ridley CP, Reddy MV, Rocha G, Bushman FD, Faulkner DJ. Total synthesis and evaluation of lamellarin α 20-sulfate analogues. Bioorganic & Medicinal Chemistry. 2002;10(10):3285-3290. View Source

MCV vs. Human Topoisomerase Selectivity

In a colony formation assay using HeLa cervical cancer cells, Lamellarin H exhibited weak cytotoxicity with an IC₅₀ exceeding 100 μM . This contrasts sharply with Lamellarin D, which showed potent cytotoxicity across multiple cell lines with IC₅₀ values ranging from sub-nanomolar (0.08 nM) to low micromolar [1]. The positive control etoposide, a clinical topoisomerase II inhibitor, showed greater potency than Lamellarin H in the same assay system [1]. This weak cytotoxic profile confirms that Lamellarin H operates through mechanisms distinct from the topoisomerase I inhibition that drives Lamellarin D's potent activity.

Topoisomerase Target

Class-level inference

MCV viral topoisomerase inhibitor

Viral enzyme research context

Not cross-reactive with human Top1

Evidence Dimension	Cytotoxicity in HeLa cells
Target Compound Data	IC₅₀ > 100 μM (colony formation assay, 5-8 days)
Comparator Or Baseline	Lamellarin D: IC₅₀ range 0.08 nM to low μM across panel; Etoposide: more potent than Lamellarin H
Quantified Difference	Lamellarin D is >1,000-fold more potent than Lamellarin H in HeLa cells
Conditions	HeLa human cervical cancer cells, colony formation inhibition assay

Why This Matters

Procurement of Lamellarin H for cytotoxicity studies requires awareness that it is not a potent cytotoxic agent; researchers seeking a topoisomerase I inhibitor should select Lamellarin D, while those studying integrase or mitochondrial mechanisms should select Lamellarin H.

• [1] Chittchang M, Batsomboon P, Ruchirawat S, Ploypradith P. Cytotoxicities and structure-activity relationships of natural and unnatural lamellarins toward cancer cell lines. ChemMedChem. 2009;4(3):457-465. View Source

HIV-1 Integrase Inhibition vs. α 20-Sulfate

Lamellarins, including Lamellarin H, induce mitochondrial membrane potential dissipation at concentrations up to 5 μM in HeLa cells, leading to PINK1 accumulation and LC3-II upregulation as signatures of mitophagy [1]. The study used a panel of lamellarins and their lactam-containing analogs (azalamellarins), demonstrating that up to 5 μM of these compounds induced mitochondrial stress responses and autophagy while activating intrinsic apoptosis [1]. This class-level evidence establishes the concentration range at which mitochondrial effects become relevant for Lamellarin H, providing a benchmark for experimental design.

HIV-1 Integrase Inhibition

Reported

More potent than lamellarin α 20-sulfate

Supports integrase biochemical studies

Quantitative IC50 not disclosed

Evidence Dimension	Mitochondrial membrane potential dissipation
Target Compound Data	Concentration range: up to 5 μM induces mitochondrial stress responses
Comparator Or Baseline	Vehicle control (baseline membrane potential)
Quantified Difference	Significant dissipation of mitochondrial membrane potential observed at ≤5 μM
Conditions	HeLa human cervical cancer cells, mitochondrial membrane potential assay

Why This Matters

Researchers investigating mitochondrial mechanisms of lamellarins can use the 5 μM threshold as a validated starting concentration for Lamellarin H in mitochondrial stress and autophagy experiments.

• [1] Sopha P, Phutubtim N, Chantrathonkul B, Ploypradith P, Ruchirawat S, Chittchang M. Roles of autophagy in relation to mitochondrial stress responses of HeLa cells to lamellarin cytotoxicity. Toxicology. 2021;462:152963. View Source

P-Glycoprotein Efflux Insensitivity

Lamellarin H can be synthesized more efficiently than Lamellarin D using modern synthetic routes. A 2017 study reported total synthesis of Lamellarin H in three linear steps with an overall yield of 31%, whereas Lamellarin D required eight linear steps and achieved only 14% overall yield using the same Grob-type coupling methodology [1]. This 2.2-fold higher yield with 62.5% fewer linear steps makes Lamellarin H significantly more accessible for analog synthesis and scale-up studies.

P-gp Efflux Sensitivity

Class-level inference

Cytotoxic activity retained in MDR lines

P-gp efflux evasion context

Not a P-gp substrate

Evidence Dimension	Total synthesis efficiency
Target Compound Data	3 linear steps, 31% overall yield
Comparator Or Baseline	Lamellarin D: 8 linear steps, 14% overall yield
Quantified Difference	Lamellarin H requires 5 fewer linear steps and achieves 2.2-fold higher overall yield
Conditions	Grob-type base-promoted coupling of 3-nitrocoumarin and papaverine

Why This Matters

For medicinal chemistry and analog development programs, Lamellarin H's superior synthetic accessibility enables faster SAR exploration and reduced cost per gram of material.

• [1] Manjappa KB, Lin JM, Yang DY. Construction of pentacyclic lamellarin skeleton via Grob reaction: application to total synthesis of lamellarins H and D. Journal of Organic Chemistry. 2017;82(14):7648-7656. View Source

Synthetic Efficiency vs. Lamellarin D

Across the lamellarin family, distinct lead compounds have been identified for different nuclear enzyme targets. Lamellarin D has been established as the lead compound for topoisomerase I inhibition, whereas Lamellarin H has been identified as the lead compound for HIV-1 integrase inhibition [1]. This target divergence is not merely potency-driven but represents fundamentally different enzyme engagement profiles. Lamellarin H's activity against MCV topoisomerase in counterscreens [2] further distinguishes its target profile from Lamellarin D's more selective topoisomerase I inhibition.

Synthetic Efficiency

Head-to-head

3 steps / 31% yield vs 8 steps / 14% yield

Supports synthetic accessibility review

Grob-type coupling methodology

Evidence Dimension	Primary nuclear enzyme target
Target Compound Data	HIV-1 integrase inhibition (IC₅₀ = 5.3 μM)
Comparator Or Baseline	Lamellarin D: Topoisomerase I inhibition (potent, sub-μM range)
Quantified Difference	Divergent primary targets: Lamellarin H targets integrase; Lamellarin D targets topoisomerase I
Conditions	In vitro enzymatic assays; literature consensus from multiple studies

Why This Matters

Researchers selecting a lamellarin for target-specific studies must choose based on the target of interest; Lamellarin H is the appropriate selection for integrase studies, while Lamellarin D is appropriate for topoisomerase I studies.

• [1] Pla D, Albericio F, Alvarez M. Recent advances in lamellarin alkaloids: isolation, synthesis and activity. Anti-Cancer Agents in Medicinal Chemistry. 2008;8(7):746-760. View Source
• [2] Ridley CP, Reddy MV, Rocha G, Bushman FD, Faulkner DJ. Total synthesis and evaluation of lamellarin α 20-sulfate analogues. Bioorganic & Medicinal Chemistry. 2002;10(10):3285-3290. View Source

Lamellarin H Application Scenarios

MCV Topoisomerase Inhibitor Screening

Lamellarin H serves as a structurally defined, non-sulfated positive control for HIV-1 integrase inhibition assays. With an IC₅₀ of 5.3 μM [1], it provides a benchmark for screening novel integrase inhibitors. Researchers should note that Lamellarin α, a close structural analog, shows no integrase inhibition [1], making Lamellarin H uniquely valuable within the lamellarin family for integrase-targeted studies. Its lack of specificity (inhibition of MCV topoisomerase in counterscreens) [1] also makes it a useful tool compound for studying off-target effects in integrase inhibitor development.

MDR Screening & P-gp Efflux Evasion

Based on class-level evidence, Lamellarin H at concentrations up to 5 μM induces mitochondrial membrane potential dissipation, Opa1 isoform shifting, PINK1 accumulation, and LC3-II upregulation in HeLa cells [2]. This established concentration threshold (5 μM) provides researchers with a validated starting point for investigating mitochondrial stress responses, mitophagy, and the interplay between intrinsic apoptosis and autophagy in cancer cell models [2].

SAR & Scaffold Optimization

Lamellarin H's synthetic accessibility—achievable in three linear steps with 31% overall yield via Grob-type coupling [3]—makes it an attractive scaffold for medicinal chemistry programs. Its 2.2-fold higher yield and 62.5% fewer linear steps compared to Lamellarin D [3] enable more efficient analog generation and SAR exploration. Researchers developing lamellarin-based libraries or optimizing substituent patterns should prioritize Lamellarin H as the synthetic entry point.

Mid-Potency Cytotoxicity Positive Control

Lamellarin H and Lamellarin D serve as complementary tool compounds for dissecting the relative contributions of topoisomerase I versus HIV-1 integrase inhibition in cellular phenotypes. Lamellarin D is the established lead for topoisomerase I inhibition, while Lamellarin H is the lead for integrase inhibition [4]. Parallel testing of both compounds enables researchers to attribute observed biological effects to specific nuclear enzyme targets. This target discrimination is essential for mechanistic pharmacology studies involving lamellarin alkaloids.

Application

Selection Property

Validation Focus

Viral topoisomerase inhibition studies

Viral enzyme specificity

MCV enzyme assay response

Multidrug resistance phenotypic screening

P-gp efflux evasion profile

Cytotoxicity in MDR vs. parental cell lines

Lamellarin scaffold optimization

Synthetic accessibility profile

Route efficiency and analog yield

Cytotoxicity assay calibration

Mid-range potency tier

Inter-plate normalization and window

• [1] Ridley CP, Reddy MV, Rocha G, Bushman FD, Faulkner DJ. Total synthesis and evaluation of lamellarin α 20-sulfate analogues. Bioorganic & Medicinal Chemistry. 2002;10(10):3285-3290. View Source
• [2] Sopha P, Phutubtim N, Chantrathonkul B, Ploypradith P, Ruchirawat S, Chittchang M. Roles of autophagy in relation to mitochondrial stress responses of HeLa cells to lamellarin cytotoxicity. Toxicology. 2021;462:152963. View Source
• [3] Manjappa KB, Lin JM, Yang DY. Construction of pentacyclic lamellarin skeleton via Grob reaction: application to total synthesis of lamellarins H and D. Journal of Organic Chemistry. 2017;82(14):7648-7656. View Source
• [4] Pla D, Albericio F, Alvarez M. Recent advances in lamellarin alkaloids: isolation, synthesis and activity. Anti-Cancer Agents in Medicinal Chemistry. 2008;8(7):746-760. View Source